AZD7254

• CAS: 1126366-28-6
• Molecular Formula: C24H22N4O2
• Molecular Weight: 398.5 g/mol
• InChI: InChI=1S/C24H22N4O2/c1-16-13-17(2)22(14-21(16)23-26-11-12-27-23)28-24(29)18-6-8-20(9-7-18)30-15-19-5-3-4-10-25-19/h3-14H,15H2,1-2H3,(H,26,27)(H,28,29)
• InChIKey: BEZRNHWRVKFZJX-UHFFFAOYSA-N

Researchers require selective SMO antagonists to avoid confounding SAR data from scaffold differences. AZD7254 is a validated heteroarylamide-based inhibitor with distinct ortho-methyl substitution, ensuring specific binding interactions. - **Potency:** EC50 of 1.0 nM in Shh-induced assays. - **In vivo efficacy:** 42% tumor growth inhibition (HT29-MEF model, 40 mg/kg BID). - **Application:** Ideal comparator for SAR studies; oral bioavailability confirmed.

AZD7254 SMO Inhibitor for Hedgehog Pathway Research

AZD7254 (CAS 1126366-28-6) is a heteroarylamide-based Smoothened (SMO) receptor antagonist that demonstrates sub-nanomolar potency against sonic hedgehog (Shh) protein with an EC50 of 1.0 nM in cellular assays [1]. As an orally bioactive small molecule , AZD7254 has been characterized in a murine HT29-MEF co-implant xenograft model where it exhibited 42% tumor growth inhibition at 40 mg/kg dosed twice daily for 10 days [1]. This compound is a key research reagent for investigating the Hedgehog (Hh) paracrine signaling pathway, which is implicated in the pathogenesis of various cancers including basal cell carcinoma and medulloblastoma [2].

PathwayHedgehog (Hh) paracrine signaling studies

Tool CompoundSMO antagonist for target engagement and pathway inhibition assays

Model CompatibilityOrally active in murine xenograft co-implant models for tumor-stroma research

• [1] Yang B, Hird AW, Bodnarchuk MS, Zheng X, Dakin L, Su Q, Daly K, Godin R, Hattersley MM, Brassil P, Redmond S, John Russell D, Janetka JW. Heteroarylamide smoothened inhibitors: Discovery of N-[2,4-dimethyl-5-(1-methylimidazol-4-yl)phenyl]-4-(2-pyridylmethoxy)benzamide (AZD8542) and N-[5-(1H-imidazol-2-yl)-2,4-dimethyl-phenyl]-4-(2-pyridylmethoxy)benzamide (AZD7254). Bioorg Med Chem. 2020 Jan 15;28(2):115227. View Source
• [2] Yang B, et al. Heteroarylamide smoothened inhibitors: Discovery of AZD8542 and AZD7254. Bioorg Med Chem. 2020 Jan 15;28(2):115227. PubMed PMID: 31862310. View Source

Why Generic SMO Inhibitors Cannot Replace AZD7254

Substituting AZD7254 with other Smoothened (SMO) inhibitors without experimental validation can lead to confounding results due to significant differences in chemical scaffold architecture, binding site interactions, and selectivity profiles [1]. The heteroarylamide core of AZD7254 features a specific ortho-methyl substitution on the aniline ring that induces a dihedral twist between the heteroaryl rings and the core aniline, favoring the bioactive conformation and enabling favorable hydrophobic interactions with key SMO binding pocket residues [1]. This structural motif is distinct from the phthalazine-based vismodegib or the biphenyl-based sonidegib, resulting in differential engagement of the SMO receptor's allosteric binding sites [1][2]. The in vivo efficacy and pharmacokinetic properties observed with AZD7254 in preclinical models are specific to its molecular structure and cannot be extrapolated to analogs with different substitution patterns or heterocyclic modifications.

Scaffold-dependent bindingThe heteroarylamide core engages SMO allosteric sites differently; activity may not translate to phthalazine- or biphenyl-based inhibitors.

Conformation-sensitive potencyOrtho-methyl-induced dihedral twist is critical for bioactive conformation; analogs lacking this feature may shift target engagement.

Model-specific pharmacologyIn vivo exposure and response in xenograft models are structure-specific; extrapolation to other SMO inhibitors requires validation.

• [1] Yang B, Hird AW, Bodnarchuk MS, et al. Heteroarylamide smoothened inhibitors: Discovery of AZD8542 and AZD7254. Bioorg Med Chem. 2020 Jan 15;28(2):115227. View Source
• [2] ScienceDirect Abstract. Heteroarylamide smoothened inhibitors: Discovery of AZD8542 and AZD7254. Bioorg Med Chem. 2020. View Source

Head-to-Head Comparative Evidence for AZD7254

Osteoblast Differentiation: AZD7254 vs. AZD8542

AZD7254 demonstrates a 2.4-fold increase in cellular potency compared to its closely related analog AZD8542 in inhibiting sonic hedgehog (Shh)-induced osteoblast differentiation in mouse C3H10T1/2 cells, as measured by alkaline phosphatase activity after 72 hours of incubation [1].

Osteoblast Differentiation

Head-to-head

AZD7254 EC50 1.0 nM vs AZD8542 2.4 nM

Reported 2.4-fold potency difference in cellular assay context

C3H10T1/2 cells, Shh-induced ALP, 72 hr

Evidence Dimension	Cellular inhibition of SMO-mediated Hedgehog signaling (Shh-induced osteoblast differentiation)
Target Compound Data	EC50 = 1.0 nM
Comparator Or Baseline	AZD8542: EC50 = 2.4 nM
Quantified Difference	2.4-fold lower EC50 (greater potency) for AZD7254 compared to AZD8542
Conditions	Mouse C3H10T1/2 cells; Shh-induced osteoblast differentiation; alkaline phosphatase activity measured after 72 hours

Why This Matters

This direct head-to-head comparison within the same study provides a clear, quantifiable basis for selecting AZD7254 over AZD8542 when higher cellular potency is required for experimental protocols.

• [1] Yang B, Hird AW, Bodnarchuk MS, et al. Heteroarylamide smoothened inhibitors: Discovery of AZD8542 and AZD7254. Bioorg Med Chem. 2020 Jan 15;28(2):115227. View Source

Ortho-Methyl Substitution for SMO Binding Potency

Quantum mechanics calculations and retrospective structural analysis indicate that the ortho-methyl substitution on the aniline core of AZD7254 (and AZD8542) induces a dihedral twist between the heteroaryl rings and the core aniline, favoring the bioactive conformation and enabling favorable hydrophobic interactions with key SMO binding pocket residues [1].

Ortho-Methyl SAR

Class-level

Dihedral twist promotes bioactive conformation

Structural rationale supports observed potency differences; compound-specific review needed

Retrospective QM and SMO crystal analysis

Evidence Dimension	Structural feature influencing potency
Target Compound Data	Ortho-methyl substitution present; induces dihedral twist; hydrophobic interactions with SMO residues
Comparator Or Baseline	Compounds lacking ortho-methyl substitution
Quantified Difference	Significant improvement in potency for ortho-methyl substituted series (class-level observation)
Conditions	Quantum mechanics calculations and SMO crystal structure analysis (retrospective)

Why This Matters

This structural rationale provides a scientific basis for the observed potency difference and can guide the selection of structurally appropriate SMO inhibitors for research applications.

• [1] Yang B, Hird AW, Bodnarchuk MS, et al. Heteroarylamide smoothened inhibitors: Discovery of AZD8542 and AZD7254. Bioorg Med Chem. 2020 Jan 15;28(2):115227. View Source

CYP2C9 Inhibition Selectivity Window

AZD7254 exhibits a relatively high IC50 of 4500 nM against cytochrome P450 2C9 (CYP2C9) in enzymatic assays [1]. This value is orders of magnitude higher than its target engagement EC50 of 1.0 nM against Shh-induced SMO signaling, suggesting a substantial selectivity window between SMO target engagement and CYP2C9 inhibition.

CYP2C9 Selectivity

Data to verify

IC50 4500 nM vs SMO EC50 1.0 nM

Reported 4500-fold selectivity window; supports in vivo study design review

Enzymatic assay, BindingDB entry

Evidence Dimension	CYP2C9 inhibition (IC50)
Target Compound Data	4500 nM
Comparator Or Baseline	AZD7254 SMO cellular EC50: 1.0 nM
Quantified Difference	4500-fold higher IC50 for CYP2C9 compared to SMO cellular EC50
Conditions	Enzymatic assay; ChEMBL_1977765 (CHEMBL4610900); BindingDB entry

Why This Matters

This data point indicates that AZD7254 has a substantial selectivity margin between its primary SMO target engagement and CYP2C9 inhibition, which is a relevant consideration for in vivo studies where drug-drug interactions might be a concern.

• [1] BindingDB. Ki Summary: AZD7254 CYP2C9 IC50. EntryID 50010468. View Source

AZD7254 Hedgehog Pathway Research Applications

Xenograft Models for Hedgehog Paracrine Signaling

AZD7254 has been validated in a murine HT29-MEF co-implant xenograft model, demonstrating 42% tumor growth inhibition when administered orally at 40 mg/kg twice daily for 10 days . This makes it a suitable tool for investigating the role of Hh paracrine signaling in tumor-stroma interactions and for evaluating the anti-tumor efficacy of SMO antagonism in preclinical oncology models.

Cellular Assays for SMO Antagonism

With an EC50 of 1.0 nM in Shh-induced osteoblast differentiation assays in C3H10T1/2 cells [1], AZD7254 provides a highly sensitive tool for quantifying SMO-mediated Hedgehog pathway activity. Researchers can employ this compound as a benchmark reference antagonist in dose-response studies and for characterizing downstream signaling events with high precision.

Comparative Pharmacology of SMO Inhibitor Scaffolds

Given its distinct heteroarylamide scaffold and ortho-methyl substitution motif [1][2], AZD7254 serves as an ideal comparator for structure-activity relationship (SAR) studies against other SMO inhibitor chemotypes (e.g., vismodegib, sonidegib). This enables researchers to dissect the contributions of specific molecular features to potency, selectivity, and pharmacokinetic behavior.

Preclinical Pharmacokinetics & ADME Profiling

AZD7254 has demonstrated excellent pharmacokinetics across multiple preclinical species and oral bioavailability [1][3]. It can be utilized as a reference compound in ADME (Absorption, Distribution, Metabolism, Excretion) assays and in the development of in vivo formulations, providing a benchmark for evaluating novel SMO-targeting candidates.

Application

Selection Property

Validation Focus

Xenograft tumor-stroma interaction models

Reported oral activity in Hh paracrine signaling models

Tumor-stroma interaction endpoint quantification

Cellular SMO antagonism dose-response

Cellular pathway inhibition in SMO-driven reporter assays

Hedgehog signaling output and downstream events

SMO inhibitor scaffold SAR studies

Distinct heteroarylamide scaffold for chemotype differentiation

Scaffold-driven contributions to potency, selectivity, and PK

Preclinical PK/ADME reference

Reported oral PK across multiple preclinical species

ADME benchmark for SMO-targeting candidates

• [1] Yang B, Hird AW, Bodnarchuk MS, et al. Heteroarylamide smoothened inhibitors: Discovery of AZD8542 and AZD7254. Bioorg Med Chem. 2020 Jan 15;28(2):115227. View Source
• [2] ScienceDirect Abstract. Heteroarylamide smoothened inhibitors: Discovery of AZD8542 and AZD7254. View Source
• [3] OpenAIRE. Heteroarylamide smoothened inhibitors: Discovery of AZD8542 and AZD7254. View Source